Cas no 1214351-32-2 (2-(3'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetic acid)

• Product Name: 2-(3'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetic acid
• CAS No: 1214351-32-2
• MF: C₁₅H₁₀F₄O₂
• MW: 298.232318401337
• CID: 4998888
• Update Time: 2025-09-26

2-(3'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetic acid

• Inchi： 1S/C15H10F4O2/c16-12-3-1-2-9(6-12)13-8-11(15(17,18)19)5-4-10(13)7-14(20)21/h1-6,8H,7H2,(H,20,21)
• InChI Key： JWWOXMMGRWQCMR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(=O)O)=C(C=1)C1C=CC=C(C=1)F)(F)F

Computed Properties

• Exact Mass: 298.062
• Monoisotopic Mass: 298.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3

Additional information on 2-(3'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetic acid

Introduction to Compound CAS No. 1214351-32-2: 2-(3'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetic Acid

Compound CAS No. 1214351-32-2, also known as 2-(3'-Fluoro-5-(trifluoromethyl)biphenyl-2-yl)acetic acid, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in drug development, particularly in the design of novel therapeutic agents targeting specific biological pathways.

The molecular structure of this compound is characterized by a biphenyl system, which consists of two benzene rings connected by a single bond. One of the rings is substituted with a fluorine atom at the 3' position and a trifluoromethyl group at the 5 position, while the other ring is attached to an acetic acid group at the 2 position. This arrangement imparts the molecule with a combination of electronic and steric properties that are highly desirable in drug design.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The presence of fluorine atoms and trifluoromethyl groups in this compound contributes to its lipophilicity and stability, making it an attractive candidate for drug delivery systems.

One of the most notable aspects of this compound is its potential as a building block for more complex molecules with enhanced biological activity. Researchers have explored its use in synthesizing bioactive compounds that target various disease states, including cancer, inflammation, and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a variety of routes, including coupling reactions and Friedel-Crafts acylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preclinical data suggest that it exhibits potent inhibitory effects on key enzymes involved in disease progression, such as kinases and proteases. These findings underscore its potential as a lead compound for drug discovery programs.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the interaction patterns of this compound with target proteins. Such studies are crucial for understanding its mechanism of action and guiding further optimization efforts.

In conclusion, Compound CAS No. 1214351-32-2 represents a promising candidate for advancing drug development research. Its unique chemical structure, combined with recent breakthroughs in synthetic methodologies and biological evaluation techniques, positions it as a valuable tool in the quest for novel therapeutic agents.